Cas no 61599-20-0 (Phenol, dimethoxy-, acetate)

• Product Name: Phenol, dimethoxy-, acetate
• CAS No: 61599-20-0
• MF: C₁₀H₁₄O₅
• MW: 214.215163707733
• CID: 473383
• PubChem ID: 71394246
• Update Time: 2025-04-19

Phenol, dimethoxy-, acetate Chemical and Physical Properties

Names and Identifiers

• Phenol, dimethoxy-, acetate
• acetic acid,2,3-dimethoxyphenol
• DTXSID70815966
• 61599-20-0
• Acetic acid--2,3-dimethoxyphenol (1/1)

• Inchi： 1S/C8H10O3.C2H4O2/c1-10-7-5-3-4-6(9)8(7)11-2;1-2(3)4/h3-5,9H,1-2H3;1H3,(H,3,4)
• InChI Key： NXSMKJXSHNZCTJ-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1OC)O.OC(C)=O

Computed Properties

• Exact Mass: 214.08412
• Monoisotopic Mass: 214.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76Ų

Experimental Properties

• PSA: 75.99